Cas no 64043-42-1 (Cardiolipin)

• Product Name: Cardiolipin
• CAS No: 64043-42-1
• MF: C₇₃H₁₄₀Na₂O₁₇P₂
• MW: 1397.80958938599
• CID: 961113
• Update Time: 2023-11-19

Cardiolipin Chemical and Physical Properties

Names and Identifiers

• Cardiolipin
• 1,1',2,2'-TETRAPALMITOYL CARDIOLIPIN (DISODIUM SALT)
• 1,1',2,2'-Tetrapalmitoyl cardiolipin(disodium salt)
• CID 90474371

• Inchi： 1S/C73H142O17P2.2Na/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-70(75)83-63-68(89-72(77)59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)65-87-91(79,80)85-61-67(74)62-86-92(81,82)88-66-69(90-73(78)60-56-52-48-44-40-36-32-28-24-20-16-12-8-4)64-84-71(76)58-54-50-46-42-38-34-30-26-22-18-14-10-6-2;;/h67-69,74H,5-66H2,1-4H3,(H,79,80)(H,81,82);;/q;2*+1/p-2/t68-,69-;;/m1../s1
• InChI Key： SGZOKSKKFJWPDO-JSGFYJEGSA-L
• SMILES： P(=O)([O-])(OCC(COP(=O)([O-])OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 94
• Rotatable Bond Count: 78
• Complexity: 1620
• Topological Polar Surface Area: 243